![molecular formula C10H11NO4 B133354 Ethyl 4-nitrophenylacetate CAS No. 5445-26-1](/img/structure/B133354.png)
Ethyl 4-nitrophenylacetate
Overview
Description
Ethyl 4-nitrophenylacetate is a chemical compound with the molecular formula C10H11NO4 . It is also known by other names such as Acetic acid, (p-nitrophenyl)-, ethyl ester, and Benzeneacetic acid, 4-nitro-, ethyl ester . It is used in organic synthesis .
Molecular Structure Analysis
The molecular structure of Ethyl 4-nitrophenylacetate consists of 10 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . The average mass is 209.199 Da and the monoisotopic mass is 209.068802 Da .
Physical And Chemical Properties Analysis
Ethyl 4-nitrophenylacetate appears as a light yellow crystalline powder . It has a melting point of 61-65 °C . The density is roughly estimated to be 1.2944 .
Scientific Research Applications
Pharmaceutical Intermediates
This compound plays a crucial role in the synthesis of anti-rheumatoid drugs. Researchers have explored its derivatives as potential drug candidates due to their structural resemblance to existing medications . Investigating its pharmacological properties and bioactivity remains an active area of research.
Safety and Hazards
Ethyl 4-nitrophenylacetate may cause skin, eye, and respiratory tract irritation . It is advised to wear personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing . In case of accidental release, it is recommended to use personal protective equipment, avoid dust formation, and avoid breathing vapors, mist, or gas .
properties
IUPAC Name |
ethyl 2-(4-nitrophenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-2-15-10(12)7-8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWDRNKYLWMKWTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063891 | |
Record name | Benzeneacetic acid, 4-nitro-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-nitrophenylacetate | |
CAS RN |
5445-26-1 | |
Record name | Benzeneacetic acid, 4-nitro-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5445-26-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzeneacetic acid, 4-nitro-, ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005445261 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5445-26-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21986 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzeneacetic acid, 4-nitro-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzeneacetic acid, 4-nitro-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-nitrophenylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.223 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure of Ethyl 4-nitrophenylacetate and how does this influence its crystal structure?
A1: Ethyl 4-nitrophenylacetate (C10H11NO4) crystallizes with two unique molecules in its asymmetric unit []. These molecules interact through a C—H⋯O hydrogen bond. Additionally, an N—O⋯π interaction, where the oxygen atom interacts with the electron cloud of one of the benzene rings, further stabilizes the crystal structure [].
Q2: Can Ethyl 4-nitrophenylacetate be used as a starting material to synthesize other compounds?
A2: While Ethyl 4-nitrophenylacetate itself hasn't been reported as a direct starting material for ketone synthesis, studies have explored its reactivity under specific conditions. For instance, when reacting with acetic acid in the presence of MO2/S catalysts (M = Ce, Mn, or Zr and S = SiO2 or Al2O3) at high temperatures (673–723 K), Ethyl 4-nitrophenylacetate undergoes decomposition rather than ketonization. The major products observed in this reaction are p-toluidine and p-nitrotoluene [].
Q3: Is there any spectroscopic data available for Ethyl 4-nitrophenylacetate?
A3: While the provided abstracts don't contain specific spectroscopic data, a full vibrational spectral analysis alongside Natural Bond Orbital (NBO) calculations using Density Functional Theory (DFT) has been reported []. This type of analysis provides insights into the molecule's vibrational modes and electronic structure, which are crucial for understanding its properties and reactivity.
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